Cas no 56518-54-8 (BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY-)

• Product Name: BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY-
• CAS No: 56518-54-8
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 3349434
• PubChem ID: 12398449
• Update Time: 2025-11-01

BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY-
• 3,5-dimethoxy-4-fluoro-benzaldehyde
• BS-17139
• 3,5-dimethoxy-4-fluorobenzaldehyde
• AFZBAFJQVFOKAN-UHFFFAOYSA-N
• 4-FLUORO-3,5-DIMETHOXYBENZALDEHYDE
• MFCD19440616
• CS-0160886
• AKOS022641536
• SCHEMBL11594562
• 56518-54-8

• Inchi： 1S/C9H9FO3/c1-12-7-3-6(5-11)4-8(13-2)9(7)10/h3-5H,1-2H3
• InChI Key： AFZBAFJQVFOKAN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY-

Introduction to BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- (CAS No. 56518-54-8)

BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY-, identified by the Chemical Abstracts Service Number (CAS No.) 56518-54-8, is a fluorinated aromatic aldehyde with significant applications in pharmaceutical synthesis and chemical research. This compound belongs to the class of heterocyclic intermediates, characterized by its structural versatility and reactivity, making it a valuable building block in organic synthesis. The presence of both fluoro and methoxy substituents enhances its utility in fine chemical manufacturing, particularly in the development of bioactive molecules.

The molecular structure of BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- consists of a benzene ring substituted with a formyl group at the 1-position, a fluoro atom at the 4-position, and two methoxy groups at the 3- and 5-positions. This specific arrangement imparts unique electronic and steric properties that influence its chemical behavior. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing effect through resonance and inductive mechanisms, while the methoxy groups introduce electron-donating effects that can modulate reactivity. Such features make this compound a fascinating subject for studying regioselectivity and functional group interactions in synthetic chemistry.

In recent years, BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- has garnered attention in the pharmaceutical industry due to its potential as a precursor for biologically active compounds. Researchers have explored its utility in constructing more complex molecules with therapeutic properties. For instance, derivatives of this compound have been investigated for their roles in developing kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The fluorine substitution pattern is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both reactive sites—the aldehyde group for condensation reactions and the aromatic ring for metal-catalyzed coupling—makes it an ideal candidate for constructing polycyclic architectures. Recent advances in palladium-catalyzed reactions have enabled the efficient formation of carbon-carbon bonds using this compound as a starting material. Such methodologies have been applied to synthesize novel heterocycles with potential pharmacological activity.

The chemical reactivity of BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- also lends itself to diverse functionalization strategies. The aldehyde functionality can undergo reduction to form primary alcohols or condensation reactions to yield Schiff bases and other imines. Additionally, the aromatic ring can be further modified through electrophilic or nucleophilic aromatic substitution reactions, depending on the reaction conditions. These transformations have been leveraged in designing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

From a computational chemistry perspective, BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- has been extensively studied to understand its electronic structure and interaction with biological targets. Density functional theory (DFT) calculations have provided insights into how the fluorine and methoxy substituents influence molecular orbitals and binding affinities. These studies have not only enhanced our understanding of the compound's reactivity but also guided the design of more effective synthetic routes. Furthermore, molecular dynamics simulations have been employed to explore its behavior in solution and within biological membranes.

The industrial significance of BENZALDEHYDE, 4-FLUORO-3,5-DIMETHOXY- cannot be overstated. Its synthesis typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Modern catalytic methods have improved efficiency while reducing waste generation, aligning with green chemistry principles. As demand for fluorinated compounds grows due to their enhanced pharmacological properties, optimizing production methods for this intermediate remains a priority for chemical manufacturers.

In conclusion, BENZALDEHYDE, 4-FLUORO, 3,5-DIMETHOXY (CAS No. 56518–54–8) represents a cornerstone in modern synthetic chemistry with far-reaching implications for pharmaceutical development. Its unique structural features enable diverse applications in medicinal chemistry and materials science alike, underscoring its importance as both an academic research tool and an industrial intermediate.